Cas no 89671-67-0 (Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride)

• Product name: Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride
• CAS No: 89671-67-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 592624
• PubChem ID: 71325574

Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride
• 1-methyl-1-phenylpyrazolidin-1-ium-3-one,chloride
• 89671-67-0
• 1-Methyl-3-oxo-1-phenylpyrazolidin-1-ium chloride
• DTXSID50754884

• Inchi： InChI=1S/C10H12N2O.ClH/c1-12(8-7-10(13)11-12)9-5-3-2-4-6-9;/h2-6H,7-8H2,1H3;1H
• InChI Key： JXHXOZKKHCCVIL-UHFFFAOYSA-N
• SMILES： C[N+]1(CCC(=O)N1)C2=CC=CC=C2.[Cl-]

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų